Cas no 438221-88-6 (methyl 5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylate)

Methyl 5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylate is a versatile organic compound. It offers high purity and stability, making it suitable for various applications in organic synthesis, including the synthesis of pharmaceuticals and agrochemicals. The compound's unique structure facilitates its use in targeted reactions, enhancing its efficiency and selectivity.
methyl 5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylate structure
438221-88-6 structure
Product Name:methyl 5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylate
CAS No:438221-88-6
MF:C15H15ClO4
MW:294.730203866959
MDL:MFCD03074564
CID:2857490
PubChem ID:4101857
Update Time:2025-06-20

methyl 5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylate
    • Methyl5-((4-chloro-3,5-dimethylphenoxy)methyl)furan-2-carboxylate
    • Methyl 5-((4-chloro-3,5-dimethylphenoxy)methyl)-2-furancarboxylate
    • EN300-228330
    • Methyl 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-2-furancarboxylate
    • methyl 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-2-furoate
    • 438221-88-6
    • Oprea1_838779
    • CS-0279439
    • Methyl 5-((4-chloro-3,5-dimethylphenoxy)methyl)furan-2-carboxylate
    • 5-(4-Chloro-3,5-dimethyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester
    • BBL038362
    • SB61953
    • METHYL 5-(4-CHLORO-3,5-DIMETHYLPHENOXYMETHYL)FURAN-2-CARBOXYLATE
    • AKOS000307919
    • STK301822
    • methyl 5-[(4-chloro-3,5-dimethylphenoxy)methyl]furan-2-carboxylate
    • DTXSID001163794
    • MDL: MFCD03074564
    • Inchi: 1S/C15H15ClO4/c1-9-6-12(7-10(2)14(9)16)19-8-11-4-5-13(20-11)15(17)18-3/h4-7H,8H2,1-3H3
    • InChI Key: LWRGYOFYRSGRHE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=C(C=C1C)OCC1=CC=C(C(=O)OC)O1

Computed Properties

  • Exact Mass: 294.0658866Da
  • Monoisotopic Mass: 294.0658866Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 420.6±45.0 °C at 760 mmHg
  • Flash Point: 208.2±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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438221-88-6 97%
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Enamine
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Enamine
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Enamine
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Enamine
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